Cas no 86134-70-5 (Benzenethiol, 3-(1-piperidinylmethyl)-)

• Product Name: Benzenethiol, 3-(1-piperidinylmethyl)-
• CAS No: 86134-70-5
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• MDL: MFCD18453497
• CID: 4247054
• PubChem ID: 13505507
• Update Time: 2025-04-24

Benzenethiol, 3-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-(1-piperidinylmethyl)-
• 3-(piperidin-1-ylmethyl)benzenethiol
• 3-piperidinomethylthiophenol
• SCHEMBL10665349
• AKOS015968007
• 3-(Piperidinomethyl)thiophenol
• 86134-70-5
• 3-[(1-Piperidino)methyl]thiophenol
• VROGWKSZUMPPBC-UHFFFAOYSA-N

• MDL： MFCD18453497
• Inchi： 1S/C12H17NS/c14-12-6-4-5-11(9-12)10-13-7-2-1-3-8-13/h4-6,9,14H,1-3,7-8,10H2
• InChI Key： VROGWKSZUMPPBC-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(CN2CCCCC2)=C1

Computed Properties

• Exact Mass: 207.10817072Da
• Monoisotopic Mass: 207.10817072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.2Ų